Cas no 2639391-20-9 (rac-tert-butyl 2-(1R,5R,6S)-6-methoxy-2-azabicyclo3.2.0heptan-6-ylacetate)

• Product Name: rac-tert-butyl 2-(1R,5R,6S)-6-methoxy-2-azabicyclo3.2.0heptan-6-ylacetate
• CAS No: 2639391-20-9
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5663161
• PubChem ID: 165897491
• Update Time: 2025-05-18

rac-tert-butyl 2-(1R,5R,6S)-6-methoxy-2-azabicyclo3.2.0heptan-6-ylacetate Chemical and Physical Properties

Names and Identifiers

• EN300-27727415
• 2639391-20-9
• rac-tert-butyl 2-[(1R,5R,6S)-6-methoxy-2-azabicyclo[3.2.0]heptan-6-yl]acetate
• rac-tert-butyl 2-(1R,5R,6S)-6-methoxy-2-azabicyclo3.2.0heptan-6-ylacetate

• Inchi： 1S/C13H23NO3/c1-12(2,3)17-11(15)8-13(16-4)7-10-9(13)5-6-14-10/h9-10,14H,5-8H2,1-4H3/t9-,10-,13+/m0/s1
• InChI Key： YFQMZACAUFHSKF-OUJBWJOFSA-N
• SMILES： O(C)[C@@]1(CC(=O)OC(C)(C)C)C[C@H]2[C@@H]1CCN2

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.6Ų

Additional information on rac-tert-butyl 2-(1R,5R,6S)-6-methoxy-2-azabicyclo3.2.0heptan-6-ylacetate

Introduction to rac-tert-butyl 2-(1R,5R,6S)-6-methoxy-2-azabicyclo[3.2.0]heptan-6-ylacetate (CAS No. 2639391-20-9)

Rac-tert-butyl 2-(1R,5R,6S)-6-methoxy-2-azabicyclo[3.2.0]heptan-6-ylacetate (CAS No. 2639391-20-9) is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its bicyclic ring system and the presence of a tert-butyl ester group, which imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The structure of rac-tert-butyl 2-(1R,5R,6S)-6-methoxy-2-azabicyclo[3.2.0]heptan-6-ylacetate consists of a 2-azabicyclo[3.2.0]heptane core with a methoxy substituent at the 6-position and an acetate ester linked to the tert-butyl group. The stereochemistry of the compound, specifically the (1R,5R,6S) configuration, plays a crucial role in its biological activity and potential therapeutic applications.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that rac-tert-butyl 2-(1R,5R,6S)-6-methoxy-2-azabicyclo[3.2.0]heptan-6-ylacetate exhibits potent anti-inflammatory properties due to its ability to modulate key signaling pathways involved in inflammation. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, this compound has also been investigated for its potential as an analgesic agent. Studies have demonstrated that it can effectively reduce pain responses in animal models by interacting with specific receptors in the central nervous system. These findings suggest that rac-tert-butyl 2-(1R,5R,6S)-6-methoxy-2-azabicyclo[3.2.0]heptan-6-ylacetate could be developed into a novel analgesic drug with fewer side effects compared to existing treatments.

The pharmacokinetic properties of rac-tert-butyl 2-(1R,5R,6S)-6-methoxy-2-azabicyclo[3.2.0]heptan-6-ylacetate have also been extensively studied. Research has shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. The compound's high lipophilicity and stability contribute to its favorable pharmacokinetic behavior.

In terms of safety and toxicity, preliminary studies have indicated that rac-tert-butyl 2-(1R,5R,6S)-6-methoxy-2-azabicyclo[3.2.0]heptan-6-ylacetate exhibits low toxicity at therapeutic doses. However, further preclinical and clinical studies are necessary to fully evaluate its safety profile and determine appropriate dosing regimens for human use.

The synthetic route for producing rac-tert-butyl 2-(1R,5R,6S)-6-methoxy-2-azabicyclo[3.2.0]heptan-6-ylacetate has been optimized to ensure high yields and purity levels. The synthesis involves multiple steps, including the formation of the bicyclic ring system and the introduction of functional groups such as the methoxy and tert-butyl ester groups. Advanced synthetic techniques and catalysts have been employed to enhance the efficiency and scalability of the process.

The potential applications of rac-tert-butyl 2-(1R,5R,6S)-6-methoxy-2-azabicyclo[3.2.0]heptan-6-ylacetate extend beyond its use as a therapeutic agent. It has also been explored as a lead compound for developing new materials with unique properties due to its rigid structure and functional group versatility. For example, researchers have investigated its use in polymer science to create novel materials with enhanced mechanical strength and thermal stability.

In conclusion, rac-tert-butyl 2-(1R,5R,6S)-6-methoxy-2-azabicyclo[3.2.0]heptan-6-y\-lacetate (CAS No. 2639391\-20\-9) is a multifaceted compound with significant potential in both medicinal chemistry and materials science\. Its unique structure and favorable biological properties make it an attractive candidate for further research and development\. As ongoing studies continue to uncover new insights into its mechanisms of action and applications\ , it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological processes and developing innovative solutions for various medical and industrial challenges\.